Cas no 102974-82-3 (1,6-Hexanediamine,N1,N6-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]-)
102974-82-3 structure
Product Name:1,6-Hexanediamine,N1,N6-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]-
CAS No:102974-82-3
MF:C34H58N4O2
MW:554.849929332733
CID:174324
PubChem ID:128222
Update Time:2025-04-19
1,6-Hexanediamine,N1,N6-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,6-Hexanediamine,N1,N6-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]-
- CM 178-78
- N,N'-bis[6-[(2-methoxyphenyl)methylamino]hexyl]hexane-1,6-diamine
- CM-178-78
- N,N'-Bis-(6-((2-methoxybenzyl)amino)hexyl)-1,6-hexanediamine tetrahydrochloride
- N~1~,N~1~'-hexane-1,6-diylbis[N~6~-(2-methoxybenzyl)hexane-1,6-diamine]
- BDBM50422272
- CHEMBL302179
- DTXSID70145598
- 102974-82-3
-
- Inchi: 1S/C34H58N4O2/c1-39-33-21-11-9-19-31(33)29-37-27-17-7-5-15-25-35-23-13-3-4-14-24-36-26-16-6-8-18-28-38-30-32-20-10-12-22-34(32)40-2/h9-12,19-22,35-38H,3-8,13-18,23-30H2,1-2H3
- InChI Key: BNMMMFMJYKFYRQ-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1CNCCCCCCNCCCCCCNCCCCCCNCC1C=CC=CC=1OC
Computed Properties
- Exact Mass: 554.45634
- Monoisotopic Mass: 554.456
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 40
- Rotatable Bond Count: 27
- Complexity: 492
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- Density: 0.984
- Boiling Point: 662.5°Cat760mmHg
- Flash Point: 305.4°C
- Refractive Index: 1.52
- PSA: 66.58
- LogP: 8.00720
1,6-Hexanediamine,N1,N6-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]- Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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